![molecular formula C16H14F3NOS B4118817 2-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide](/img/structure/B4118817.png)
2-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide
Overview
Description
2-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is widely used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and other related aspects.
Mechanism of Action
The mechanism of action of 2-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide involves its inhibition of HDACs and PTPs. HDACs are involved in the regulation of gene expression, and their inhibition by this compound leads to the activation of certain genes that are involved in cell differentiation, apoptosis, and other cellular processes. PTPs are involved in the regulation of various signaling pathways, and their inhibition by this compound leads to the modulation of these pathways, which can have therapeutic implications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in various cell lines and animal models. It has been found to induce cell differentiation, apoptosis, and cell cycle arrest in cancer cells. It has also been found to have neuroprotective effects in animal models of neurodegenerative disorders such as Alzheimer's disease. Furthermore, it has been found to modulate immune responses, which can have therapeutic implications in autoimmune diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide in lab experiments include its specificity towards HDACs and PTPs, which makes it a useful tool for investigating their roles in various cellular processes. It is also relatively easy to synthesize and can be obtained in large quantities. However, a limitation of using this compound in lab experiments is its potential toxicity, which can affect the interpretation of the results obtained.
Future Directions
There are several future directions for the use of 2-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide in scientific research. One direction is to investigate its potential applications in the treatment of various diseases such as cancer, neurodegenerative disorders, and autoimmune diseases. Another direction is to investigate its mechanism of action in more detail to gain a better understanding of its effects on cellular processes. Furthermore, the development of more specific and less toxic analogs of this compound could lead to the development of more effective therapeutic agents.
Scientific Research Applications
2-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide has been extensively used in scientific research to investigate its potential applications in various fields. It has been found to be effective in inhibiting the activity of certain enzymes such as histone deacetylases (HDACs) and protein tyrosine phosphatases (PTPs). These enzymes are involved in various cellular processes, and their dysregulation has been linked to the development of various diseases such as cancer, neurodegenerative disorders, and autoimmune diseases.
properties
IUPAC Name |
2-phenylsulfanyl-N-[4-(trifluoromethyl)phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NOS/c1-11(22-14-5-3-2-4-6-14)15(21)20-13-9-7-12(8-10-13)16(17,18)19/h2-11H,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQTWNTGQAMWCNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)C(F)(F)F)SC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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